Cas no 2097955-05-8 (6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide)

6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide is a spirocyclic compound featuring a unique oxa-aza bicyclic structure, which imparts significant rigidity and stereochemical control. Its carboximidamide functional group enhances reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. The spiro scaffold contributes to improved metabolic stability and bioavailability, particularly in drug discovery applications targeting CNS and enzyme modulation. The compound's structural complexity allows for precise molecular interactions, facilitating the development of novel pharmacophores. Its synthetic versatility enables further derivatization, supporting the exploration of structure-activity relationships in bioactive molecule design. Suitable for research-scale applications, it offers a balance of stability and reactivity under controlled conditions.
6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide structure
2097955-05-8 structure
Product Name:6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide
CAS No:2097955-05-8
MF:C9H17N3O
MW:183.250781774521
CID:5046991
Update Time:2025-10-19

6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 6-oxa-2-azaspiro[4.5]decane-2-carboximidamide
    • 6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide
    • Inchi: 1S/C9H17N3O/c10-8(11)12-5-4-9(7-12)3-1-2-6-13-9/h1-7H2,(H3,10,11)
    • InChI Key: SAYPLENRTJOQHF-UHFFFAOYSA-N
    • SMILES: O1CCCCC21CN(C(=N)N)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • XLogP3: 0
  • Topological Polar Surface Area: 62.3

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Additional information on 6-Oxa-2-azaspiro[4.5]decane-2-carboximidamide

6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide: A Comprehensive Overview

6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide, identified by the CAS registry number 2097955-05-8, is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which combines a four-membered and a five-membered ring system, creating a molecule with exceptional structural rigidity and functional versatility. The presence of the oxacycle (6-Oxa) and azacycle (2-Aza) within the spiro framework introduces distinct electronic properties, making it a promising candidate for various applications.

The synthesis of 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have also explored the use of microwave-assisted techniques to facilitate intramolecular cyclization, a critical step in forming the spirocyclic core. These developments underscore the compound's potential as a building block in drug discovery and materials engineering.

In terms of applications, 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide has shown promise in the development of advanced materials with tailored mechanical and thermal properties. Its rigid structure contributes to high thermal stability, making it suitable for use in high-performance polymers and composites. Additionally, its electronic properties have been leveraged in the design of novel semiconducting materials, which are essential for next-generation electronic devices.

Recent studies have also highlighted the compound's potential in biotechnology and pharmacology. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in metalloenzyme mimics and catalysts. Furthermore, researchers have explored its role as a bioactive agent, demonstrating moderate activity against certain enzymes involved in metabolic pathways. These findings suggest that 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide could serve as a lead compound in drug development efforts targeting metabolic disorders.

The structural uniqueness of CAS No 2097955-05-8 also makes it an attractive candidate for use in supramolecular chemistry. Its ability to participate in both hydrogen bonding and π–π interactions enables the formation of complex self-assembled structures, which have applications in nanotechnology and molecular recognition systems.

In conclusion, 6-Oxa-2-Azaspiro[4.5]Decane-2-Carboximidamide, with its distinctive spirocyclic architecture and versatile functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it an area of active research interest.

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